Cas no 2649070-55-1 (3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene)

3-(2-Isocyanatopropan-2-yl)-2,5-dimethylthiophene is a specialized heterocyclic isocyanate compound featuring a thiophene backbone substituted with methyl groups and an isocyanate functional group. This structure imparts reactivity typical of isocyanates, making it valuable in polymer synthesis, particularly for polyurethane and polyurea applications. The thiophene moiety enhances thermal and chemical stability, while the sterically hindered isocyanate group may offer controlled reactivity, reducing premature polymerization risks. Its unique combination of aromatic stability and isocyanate functionality makes it suitable for high-performance coatings, adhesives, and elastomers requiring tailored crosslinking properties. The compound’s defined molecular structure ensures consistent performance in advanced material formulations.
3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene structure
2649070-55-1 structure
Product Name:3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene
CAS No:2649070-55-1
MF:C10H13NOS
MW:195.281321287155
CID:6127066
PubChem ID:165611105
Update Time:2025-06-27

3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

    • 3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene
    • 2649070-55-1
    • EN300-1752983
    • Inchi: 1S/C10H13NOS/c1-7-5-9(8(2)13-7)10(3,4)11-6-12/h5H,1-4H3
    • InChI Key: YERJLQQZUZLFEO-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC(=C1C)C(C)(C)N=C=O

Computed Properties

  • Exact Mass: 195.07178521g/mol
  • Monoisotopic Mass: 195.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 57.7Ų

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Additional information on 3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene

Comprehensive Overview of 3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene (CAS No. 2649070-55-1)

3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene (CAS No. 2649070-55-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced material science. The compound features a thiophene ring substituted with methyl groups at the 2 and 5 positions, along with an isocyanate functional group attached to a propan-2-yl moiety. This structural configuration makes it a valuable intermediate in the synthesis of polymers, agrochemicals, and pharmaceuticals.

The growing interest in 3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene is partly driven by the increasing demand for high-performance materials in industries such as electronics, coatings, and adhesives. Researchers are particularly intrigued by its reactivity, which allows for the creation of novel polyurethane derivatives with enhanced thermal stability and mechanical strength. These properties align with current trends in sustainable material development, where durability and eco-friendliness are paramount.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene in material science?" The answer lies in its versatility. The isocyanate group enables cross-linking reactions, making it ideal for producing coatings that resist abrasion and chemical degradation. Additionally, its thiophene backbone contributes to electronic conductivity, opening doors for its use in organic semiconductors and flexible electronics—a hot topic in the era of wearable technology.

Another area of interest is the compound's role in pharmaceutical research. While not a drug itself, 3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene serves as a building block for bioactive molecules. Its structure can be modified to create compounds with potential antimicrobial or anti-inflammatory properties, addressing the global need for new therapeutic agents amid rising antibiotic resistance.

From an industrial perspective, the synthesis and handling of 3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene require careful consideration of safety protocols. Although not classified as hazardous under standard regulations, its isocyanate functionality necessitates proper ventilation and personal protective equipment (PPE) to prevent irritation. This aligns with broader workplace safety trends, where companies prioritize employee health and regulatory compliance.

In summary, 3-(2-isocyanatopropan-2-yl)-2,5-dimethylthiophene (CAS No. 2649070-55-1) represents a cutting-edge chemical with multifaceted applications. Its relevance to material innovation, pharmaceutical development, and sustainable manufacturing ensures its continued prominence in scientific and industrial discourse. As research progresses, this compound may unlock even more groundbreaking solutions for modern challenges.

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